2-(1,3-Benzodioxol-5-yl)-1-(3-phenylpyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1-(3-phenylpyrrolidin-1-yl)ethanone
• InChI: InChI=1S/C19H19NO3/c21-19(11-14-6-7-17-18(10-14)23-13-22-17)20-9-8-16(12-20)15-4-2-1-3-5-15/h1-7,10,16H,8-9,11-13H2
• InChI Key: MOJUYSOUVUJVLG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CC=C2)C(=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol

Description

2-(1,3-Benzodioxol-5-yl)-1-(3-phenylpyrrolidin-1-yl)ethanone, also known as α-PBP, is a synthetic stimulant drug that belongs to the cathinone class. It is a designer drug that has been reported to have similar effects to other stimulants such as amphetamines and cocaine. The compound has gained popularity in the recreational drug market due to its psychoactive effects.

Mechanism of Action

The mechanism of action of α-PBP is similar to other stimulants. It acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in increased arousal, alertness, and mood elevation.
Biochemical and Physiological Effects:
α-PBP has been shown to have a number of biochemical and physiological effects. It has been reported to increase heart rate, blood pressure, and body temperature. It has also been shown to increase levels of the stress hormone cortisol. In addition, α-PBP has been shown to increase levels of the neurotransmitter dopamine in the brain, leading to feelings of euphoria and pleasure.

Advantages and Limitations for Lab Experiments

The advantages of using α-PBP in lab experiments include its relatively simple synthesis, its similarity to other stimulants, and its ability to produce consistent effects in animal models. The limitations of using α-PBP in lab experiments include its potential for abuse and its lack of FDA approval for human use.

Future Directions

Future research on α-PBP could focus on its potential therapeutic uses. Its ability to increase levels of dopamine, norepinephrine, and serotonin in the brain could make it a potential treatment for depression and other mood disorders. In addition, further research could be done to better understand the long-term effects of α-PBP use on the brain and body.

Synthesis Methods

α-PBP can be synthesized through various methods, including the reductive amination of 1-phenyl-2-propanone with 3-phenylpyrrolidine and the reaction of 3,4-methylenedioxyphenyl-2-propanone with 3-phenylpyrrolidine. The synthesis of α-PBP is relatively simple and can be carried out with readily available reagents.

Scientific Research Applications

α-PBP has been used in scientific research to study its effects on the central nervous system. It has been shown to have similar effects to other stimulants, such as increased locomotor activity, hyperthermia, and increased dopamine release. These effects have been studied in animal models to better understand the mechanisms of action of stimulant drugs.